Cas no 2229494-92-0 (O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine)

• Product Name: O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine
• CAS No: 2229494-92-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5860958
• PubChem ID: 165699706
• Update Time: 2025-05-19

O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine
• EN300-1794075
• 2229494-92-0

• Inchi： 1S/C11H23NO/c1-11(2,9-13-12)8-10-6-4-3-5-7-10/h10H,3-9,12H2,1-2H3
• InChI Key： WTVQFEMODIGRAZ-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)CC1CCCCC1)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine

Introduction to O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine and Its Applications

O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine (CAS No. 2229494-92-0) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and chemical properties, plays a crucial role in various applications, particularly in the development of novel pharmaceutical agents and biochemical intermediates.

The molecular structure of O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine consists of a hydroxylamine functional group attached to a bulky alkyl chain. This configuration imparts distinct reactivity and stability, making it a valuable building block in synthetic chemistry. The presence of the cyclohexyl and dimethylpropyl groups enhances the compound's solubility and metabolic stability, which are critical factors in drug design and development.

In recent years, O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine has been extensively studied for its potential applications in medicinal chemistry. Researchers have explored its utility as an intermediate in the synthesis of various pharmacologically active compounds. For instance, it has been utilized in the preparation of novel antihypertensive agents and anti-inflammatory drugs. The compound's ability to undergo selective reactions with other molecules makes it a versatile tool in drug discovery.

One of the most compelling aspects of O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine is its role in the development of targeted therapies. Recent studies have demonstrated its efficacy in modulating enzyme activity and protein interactions, which are key mechanisms underlying many diseases. By serving as a precursor for more complex molecules, this compound enables the creation of highly specific therapeutic agents that can interact with biological targets with high precision.

The synthesis of O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. These methods not only highlight the compound's synthetic potential but also underscore the importance of precision in chemical manufacturing.

From a regulatory perspective, O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine is subject to stringent quality control measures to ensure its safety and efficacy in pharmaceutical applications. Manufacturers must adhere to Good Manufacturing Practices (GMP) to guarantee that the final product meets the required standards. This includes rigorous testing for purity, stability, and biological activity.

The future prospects of O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine are promising, with ongoing research aimed at expanding its applications in drug development and biotechnology. Innovations in synthetic methodologies and computational chemistry are expected to further enhance its utility. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in addressing complex medical challenges.

In conclusion, O-(3-cyclohexyl-2,2-dimethylpropyl)hydroxylamine (CAS No. 2229494-92-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for creating novel therapeutic agents. As scientific advancements continue to unfold, this compound is poised to contribute substantially to the field of medicinal chemistry.